Cas no 2138549-43-4 (3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol)

• Product Name: 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol
• CAS No: 2138549-43-4
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6280093
• PubChem ID: 165490853
• Update Time: 2025-10-30

3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159003
• 2138549-43-4
• 3-{7-azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol
• 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol

• Inchi： 1S/C13H23NO/c1-9-2-7-12(15)8-13(9)14-10-3-4-11(14)6-5-10/h9-13,15H,2-8H2,1H3
• InChI Key： WPMIGEGWXAOLHC-UHFFFAOYSA-N
• SMILES： OC1CCC(C)C(C1)N1C2CCC1CC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol

3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol: A Comprehensive Overview

3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol, commonly referred to by its CAS number 2138549-43-4, is a complex organic compound with a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azabicyclic alcohols, which are known for their potential applications in drug design and material science.

The molecular structure of 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol is characterized by a bicyclo[2.2.1]heptane ring system, which is a type of norbornane derivative. The presence of the azabicyclo group introduces significant steric and electronic effects, making this compound highly versatile in various chemical reactions and biological interactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and anti-inflammatory agents due to its ability to interact with specific biological targets with high affinity and selectivity.

In terms of physical properties, 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol exhibits a melting point of approximately 95°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, making it suitable for various synthetic procedures.

The synthesis of this compound typically involves multi-step reactions, including ring-closing metathesis and subsequent functionalization steps to introduce the hydroxyl group at the cyclohexane ring. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

One of the most promising applications of 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1-ol lies in its use as a chiral auxiliary in asymmetric synthesis. Its rigid bicyclic framework provides excellent control over stereochemistry, enabling the synthesis of enantiomerically pure compounds that are highly valuable in pharmaceuticals.

In addition to its chemical significance, this compound has also been studied for its environmental impact and biodegradability. Preliminary results suggest that it undergoes slow degradation under aerobic conditions, which raises important considerations for its industrial use and waste management.

The integration of computational chemistry techniques has further enhanced our understanding of the electronic properties and reactivity patterns of 3-{7-Azabicyclo[2.2.1]heptan-7-yl}-4-methylcyclohexan-1ol. Quantum mechanical calculations have provided insights into its frontier molecular orbitals, which are critical for predicting its reactivity in various chemical transformations.

In conclusion, 3-{7-Azabicyclo[2.2.1]heptan - 7 - yl} - 4 - methylcyclohexan - 1 - ol, with its unique structural features and versatile properties, continues to be a focal point in both academic research and industrial applications.